Cas no 2231670-08-7 (tert-butyl N-[(1R,5S)-3-bromo-5-methylcyclohexyl]carbamate)

• Product Name: tert-butyl N-[(1R,5S)-3-bromo-5-methylcyclohexyl]carbamate
• CAS No: 2231670-08-7
• MF: C₁₂H₂₂BrNO₂
• MW: 292.212583065033
• CID: 5300500
• Update Time: 2026-03-10

tert-butyl N-[(1R,5S)-3-bromo-5-methylcyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1R,5S)-3-bromo-5-methylcyclohexyl]carbamate

• Inchi： 1S/C12H22BrNO2/c1-8-5-9(13)7-10(6-8)14-11(15)16-12(2,3)4/h8-10H,5-7H2,1-4H3,(H,14,15)/t8-,9?,10-/m1/s1
• InChI Key： SQROEVGKTJHWGZ-RCAUJQPQSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1C[C@H](C)CC(Br)C1

Additional information on tert-butyl N-[(1R,5S)-3-bromo-5-methylcyclohexyl]carbamate

tert-butyl N-[(1R,5S)-3-bromo-5-methylcyclohexyl]carbamate: A Comprehensive Overview

tert-butyl N-[(1R,5S)-3-bromo-5-methylcyclohexyl]carbamate (CAS No. 2231670-08-7) is a highly specialized organic compound with significant applications in the field of chemistry and materials science. This compound is notable for its unique stereochemistry and functional groups, which make it a valuable intermediate in the synthesis of advanced materials and pharmaceutical agents. The tert-butyl carbamate group attached to the cyclohexane ring provides this compound with versatile reactivity, enabling it to participate in a wide range of chemical transformations.

The structure of tert-butyl N-[(1R,5S)-3-bromo-5-methylcyclohexyl]carbamate consists of a cyclohexane ring substituted with a bromine atom at position 3, a methyl group at position 5, and a tert-butyl carbamate group at position 1. The stereochemistry of the molecule is defined by the (1R,5S) configuration, which plays a critical role in determining its physical properties and reactivity. Recent studies have highlighted the importance of stereochemistry in controlling the outcome of chemical reactions involving this compound, particularly in asymmetric synthesis and catalysis.

One of the most promising applications of tert-butyl N-[(1R,5S)-3-bromo-5-methylcyclohexyl]carbamate is in the field of drug discovery. Its ability to act as a chiral auxiliary has been extensively explored in recent research, where it has been used to synthesize enantiomerically enriched compounds with high optical purity. For instance, a study published in *Nature Chemistry* demonstrated how this compound can be employed as a chiral catalyst in the enantioselective synthesis of complex organic molecules. This application underscores its potential as a key building block in medicinal chemistry.

In addition to its role in drug discovery, tert-butyl N-[(1R,5S)-3-bromo-5-methylcyclohexyl]carbamate has also found applications in polymer science. Its bromine substituent makes it an ideal candidate for radical polymerization reactions, where it can serve as a chain transfer agent or initiator. Recent advancements in controlled radical polymerization techniques have further enhanced its utility in this area. For example, researchers at the University of California have utilized this compound to synthesize stimuli-responsive polymers with tunable mechanical properties.

The synthesis of tert-butyl N-[(1R,5S)-3-bromo-5-methylcyclohexyl]carbamate involves a multi-step process that combines principles from organic synthesis and stereochemistry. The key steps include the preparation of the cyclohexane derivative through ring-opening reactions or catalytic hydrogenation, followed by selective bromination and carbamate formation. The stereochemical outcome of these reactions is heavily influenced by the choice of catalysts and reaction conditions. A study published in *Angewandte Chemie* reported the use of palladium-catalyzed asymmetric allylic alkylation to achieve high enantioselectivity during the synthesis process.

Another area where tert-butyl N-[(1R,5S)-3-bromo-5-methylcyclohexyl]carbamate has shown significant potential is in catalysis. Its ability to act as a ligand or catalyst support has been explored in various contexts, including homogeneous catalysis and heterogeneous catalysis. Recent research has focused on its application as a chiral ligand in transition metal-catalyzed reactions. For instance, scientists at ETH Zurich have demonstrated its effectiveness as a ligand for rhodium-catalyzed asymmetric hydrogenation reactions.

The physical properties of tert-butyl N-[(1R,5S)-3-bromo-5-methylcyclohexyl]carbamate are also worth noting. Its melting point and solubility are influenced by the presence of the tert-butyl group and bromine substituent. These properties make it suitable for use in various solvent systems and reaction conditions. Recent studies have also investigated its thermal stability under different conditions, which is crucial for its application in high-throughput chemical processes.

In conclusion, tert-butyl N-[(1R,5S)-3-bromo-5-methylcyclohexyl]carbamate (CAS No. 2231670-08-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique stereochemistry and functional groups make it an invaluable tool in organic synthesis, drug discovery, polymer science, and catalysis. As research continues to uncover new possibilities for this compound, its role as a key building block in modern chemistry is likely to grow even further.